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Compound of Interest

Compound Name: Methylstat (hydrate)

Cat. No.: B1158421

Get Quote

Abstract & Mechanism of Action
Methylstat is a potent, selective histone demethylase inhibitor targeting the Jumonji C (JmjC)

domain-containing proteins, specifically Jmjd3 (KDM6B) and Utx (KDM6A). By inhibiting these

enzymes, Methylstat prevents the demethylation of H3K27me3 (trimethylated histone H3 at

lysine 27), a repressive chromatin mark. This inhibition restores H3K27me3 levels, leading to

the transcriptional repression of oncogenes and the re-activation of tumor suppressor pathways

such as p53 and p21.

Methylstat is a methyl ester prodrug; in vivo, cellular esterases hydrolyze it into its active free-

acid form, which exhibits enhanced cell permeability compared to the free acid itself.
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Caption: Methylstat functions as a prodrug that, upon hydrolysis, inhibits Jmjd3/Utx, preserving

H3K27me3 marks and altering gene expression to suppress tumor growth.

Compound Formulation (Critical)
Methylstat is hydrophobic and prone to precipitation in aqueous buffers. Successful in vivo

delivery requires a specific co-solvent system. Do not use simple PBS or Saline alone, as this

will result in immediate precipitation and inconsistent dosing.

Recommended Vehicle System
The "10/40/5/45" formulation is the industry standard for solubilizing Methylstat for

intraperitoneal (IP) injection.

Component Percentage (v/v) Function

DMSO 10%
Primary solvent (solubilizes the

drug)

PEG300 40%
Co-solvent (maintains

solubility)

Tween-80 5%
Surfactant (prevents

aggregation)

Saline (0.9% NaCl) 45% Diluent (adjusts tonicity)

Preparation Protocol (Step-by-Step)
Target Concentration: 2.5 mg/mL (Suitable for 10 mg/kg dose at 4 mL/kg volume, or adjusted

for 10 mL/kg).

Weighing: Weigh the required amount of Methylstat powder (e.g., 2.5 mg for 1 mL of working

solution).

Step 1 (DMSO): Dissolve the powder completely in 10% of the final volume of pure DMSO.

Vortex until the solution is perfectly clear.

Example: Add 100 µL DMSO to 2.5 mg Methylstat.[1]
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Step 2 (PEG300): Add 40% of the final volume of PEG300 to the DMSO solution. Vortex

thoroughly.

Example: Add 400 µL PEG300.

Step 3 (Tween-80): Add 5% of the final volume of Tween-80. Vortex gently to mix (avoid

excessive foaming).

Example: Add 50 µL Tween-80.

Step 4 (Saline): Slowly add 45% of the final volume of pre-warmed (37°C) Saline while

vortexing or stirring.

Example: Add 450 µL Saline.

Final Check: The solution should be clear. If precipitation occurs, sonicate in a warm water

bath (37°C) for 5–10 minutes.

Storage Warning: Prepare fresh immediately before use. Do not store the diluted working

solution for more than 24 hours, as Methylstat may precipitate or degrade.

Administration Routes & Dosages
The primary validated route for Methylstat in mouse models (xenograft, angiogenesis assays)

is Intraperitoneal (IP) injection.

A. Intraperitoneal (IP) Injection (Standard)[2]
Recommended Dose:10 mg/kg[2][3][4]

Note: Doses up to 20 mg/kg have been explored, but 10 mg/kg is the standard effective

dose for angiogenesis inhibition with minimal toxicity.

Dosing Volume: 10 mL/kg (Standard) or 5 mL/kg (Concentrated).

For a 20g mouse: Inject 200 µL (at 1 mg/mL concentration) or 100 µL (at 2 mg/mL).

Frequency: Daily (q.d.) or Every Other Day (q.o.d.).
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Duration: Typically 14–21 days for xenograft studies.

Needle Size: 25G or 27G.

B. Subcutaneous (SC) / Intratumoral (IT)
Usage: Less common for systemic therapy but may be used for local delivery in specific solid

tumor models.

Vehicle: Same as IP (10/40/5/45).

Dose: 5–10 mg/kg.

C. Oral Gavage (PO)[5]
Status: Not recommended as the primary route due to potential hydrolysis in the stomach

acid before absorption, unless encapsulated in specialized enteric coatings.

Experimental Workflow
This workflow outlines a typical 21-day xenograft study using Methylstat.
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Day 0: Tumor Implantation
(Subcutaneous Xenograft)

Days 1-7: Tumor Growth
(Reach ~100 mm³)

Day 7: Randomization
(Control vs. Methylstat 10mg/kg)

Dosing Phase (Days 7-21)
IP Injection, Daily/QOD

Daily Prep: Fresh Formulation
(DMSO -> PEG -> Tween -> Saline)

Repeated Daily

Monitoring (3x/Week)
Tumor Vol + Body Weight

Day 21: Endpoint Analysis
Harvest Tumor & Serum

Downstream Analysis
IHC (H3K27me3), WB (p53), RT-PCR

Click to download full resolution via product page

Caption: Standard 21-day experimental workflow for evaluating Methylstat efficacy in tumor

xenograft models.

Toxicity & Troubleshooting
Toxicity Monitoring
Methylstat is generally well-tolerated at 10 mg/kg. However, continuous dosing (>14 days)

requires strict monitoring.

Body Weight: Weigh mice daily. A loss of >15% body weight indicates toxicity; stop dosing

immediately.
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Behavior: Watch for lethargy, ruffled fur, or hunched posture.

Vehicle Toxicity: The high percentage of PEG300 (40%) can sometimes cause mild irritation.

If observed, reduce PEG300 to 30% and increase Saline, provided solubility is maintained.

Troubleshooting Guide
Issue Probable Cause Solution

Precipitation upon adding

Saline

Added too fast or solution was

cold.

Add Saline dropwise to warm

solution while vortexing.

Mice losing weight
Dose too high or vehicle

intolerance.

Reduce dose to 5 mg/kg or

switch to q.o.d. dosing.

No tumor reduction observed
Drug degradation or poor

perfusion.

Ensure fresh preparation daily.

Verify H3K27me3 levels in

tumor tissue (Western Blot) to

confirm target engagement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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